Cas no 2418648-54-9 (Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate)

• Product Name: Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate
• CAS No: 2418648-54-9
• MF: C₁₇H₂₂O₃Si
• MW: 302.440286159515
• CID: 6235725
• PubChem ID: 165770983
• Update Time: 2025-10-28

Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate
• 2418648-54-9
• EN300-7544443
• Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate

• Inchi： 1S/C17H22O3Si/c1-17(2,3)20-16(19)15-10-13(7-8-21(4,5)6)9-14(11-15)12-18/h9-12H,1-6H3
• InChI Key： RFOFTJDVXVUXMP-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=CC(C=O)=CC(=C1)C(=O)OC(C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 302.13382109g/mol
• Monoisotopic Mass: 302.13382109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Additional information on Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate

Introduction to Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate (CAS No. 2418648-54-9)

Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate, a compound with the chemical formula C₁₇H₂₀O₃Si, is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2418648-54-9, is characterized by its intricate structure, which includes a benzoate core, a formyl group, and a terminal alkyne functionality protected by a trimethylsilyl (TMS) group. The presence of these distinct functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of advanced pharmaceuticals and functional materials.

The benzoate moiety in Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate contributes to its stability and reactivity, making it an excellent candidate for further functionalization. The formyl group (-CHO) is a key reactive site that can participate in various chemical transformations, such as condensation reactions, oxidation, and reduction processes. These reactions are crucial in the synthesis of more complex molecules, including heterocyclic compounds and polymeric materials. Additionally, the terminal alkyne functionality (-C≡CH) is highly reactive and can undergo Sonogashira coupling, which is a powerful tool for constructing carbon-carbon bonds in organic synthesis.

The trimethylsilyl (TMS) protection of the alkyne is an important feature that enhances the compound's utility in synthetic applications. The TMS group not only protects the alkyne from unwanted side reactions but also allows for selective deprotection under mild conditions. This characteristic makes Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate a valuable building block in multi-step synthetic routes, where precise control over reaction conditions is essential.

In recent years, there has been growing interest in the application of Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate in the development of novel pharmaceutical agents. The compound's ability to undergo various chemical transformations has made it a popular choice for researchers looking to synthesize complex drug molecules. For instance, the formyl group can be converted into an amine via reduction, leading to the formation of substituted benzamides. These benzamides have shown promise as intermediates in the synthesis of bioactive molecules with potential therapeutic applications.

The alkyne functionality has also been exploited in the synthesis of conjugated polymers and organic semiconductors. These materials are of great interest due to their applications in optoelectronic devices such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The ability to incorporate Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate into these materials allows for fine-tuning of their electronic properties, leading to improved device performance.

Recent research has highlighted the role of Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate in the development of metal-organic frameworks (MOFs). MOFs are porous materials that have attracted significant attention due to their high surface area and tunable pore sizes. These properties make them ideal for applications such as gas storage, separation technologies, and catalysis. The formyl group and alkyne functionality in Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate can be used to link metal ions or other functional groups together, forming stable MOF structures with tailored properties.

The compound's versatility also extends to its use as a cross-coupling partner in pharmaceutical synthesis. For example, palladium-catalyzed Sonogashira couplings have been employed to introduce aryl or vinyl groups at the terminal alkyne position. These reactions are highly efficient and provide a straightforward route to synthesize biaryl compounds and other complex structures that are prevalent in many drug molecules.

The use of computational chemistry has further enhanced our understanding of Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate's reactivity. Molecular modeling studies have revealed insights into how different substituents affect its electronic properties and how these properties influence its reaction pathways. These computational approaches have been invaluable in predicting reaction outcomes and optimizing synthetic strategies.

In conclusion, Tert-butyl 3-formyl-5-[2-(trimethylsilyl)ethynyl]benzoate (CAS No. 2418648-54-9) is a multifunctional compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent intermediate for constructing complex molecules through various chemical transformations. As research continues to uncover new synthetic possibilities and applications for this compound, its importance is likely to grow even further.